Cas no 39251-01-9 (Benzenecarbothioicacid, S-propyl ester)

• Product Name: Benzenecarbothioicacid, S-propyl ester
• CAS No: 39251-01-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 320710
• PubChem ID: 236461
• Update Time: 2025-04-19

Benzenecarbothioicacid, S-propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, S-propyl ester
• YPACPXJQEYROHD-UHFFFAOYSA-N
• SCHEMBL6057351
• Benzenecarbothioic acid,S-propyl ester
• NSC-64369
• S-Propyl benzenecarbothioate #
• Benzenecarbothioic acid, S-propyl ester
• S-Propyl benzenecarbothioate
• 39251-01-9
• S-PROPYL THIOBENZOATE
• NSC64369
• NCIOpen2_000056
• DTXSID60960010
• Q63396334
• NSC38994
• NSC-38994

• Inchi： 1S/C10H12OS/c1-2-8-12-10(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： YPACPXJQEYROHD-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07